Cas no 103404-51-9 (Coenzyme A, S-(3-hydroxybutanoate), lithium salt (1:3))

• Product Name: Coenzyme A, S-(3-hydroxybutanoate), lithium salt (1:3)
• CAS No: 103404-51-9
• Molecular Formula: C₂₅H₄₂N₇O₁₈P₃S^.Li
• Molecular Weight: 860.564480000001
• MDL: MFCD00079336
• CID: 125636
• PubChem ID: 6419756

Coenzyme A, S-(3-hydroxybutanoate), lithium salt (1:3) Properties

Names and Identifiers

• Coenzyme A,S-(3-hydroxybutanoate), trilithium salt (9CI)
• DL-3- HYDROXYBUTYRYL COENZYME A LITHIUM SALT
• DL-BETA-HYDROXYBUTYRYL COENZYME A LITHIUM SALT
• DL-β-Hydroxybutyryl coenzyme A lithium salt
• HMG coenzyMe A
• S-[2-[3-[[4-[[[5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] 3-hydroxybutanethioate,lithium
• DL-β-Hydroxybutyryl coenzyme A
• DL-B-HYDROXYBUTYRYL COENZYME A LITHIUM
• DL-3- Hydroxybutyryl coenzyme A lithium salt
• coenzyme A DL-beta-hydroxybutyryl derivative, lithium salt
• Coenzyme A, S-(3-hydroxybutanoate), trilithium salt (9CI)
• DL- beta -Hydroxybutyryl coenzyme A lithium salt
• S00356a
• DTXSID80423556
• DL-
• 103404-51-9
• A-Hydroxybutyryl coenzyme A lithium salt
• DL-beta-Hydroxybutyryl coenzyme A lithium salt, >=90%
• S-[2-[3-[[4-[[[5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] 3-hydroxybutanethioate;lithium
• OH butyryl CoA
• HWNYNXALHOUFMU-UHFFFAOYSA-N

• MDL： MFCD00079336
• InChIKey： HNPHARRBSFXZAL-UHFFFAOYSA-N
• Inchi： InChI=1S/C25H42N7O18P3S.Li.H/c1-13(33)8-16(35)54-7-6-27-15(34)4-5-28-23(38)20(37)25(2,3)10-47-53(44,45)50-52(42,43)46-9-14-19(49-51(39,40)41)18(36)24(48-14)32-12-31-17-21(26)29-11-30-22(17)32;;/h11-14,18-20,24,33,36-37H,4-10H2,1-3H3,(H,27,34)(H,28,38)(H,42,43)(H,44,45)(H2,26,29,30)(H2,39,40,41);;
• SMILES： [LiH].CC(CC(SCCNC(CCNC(C(C(COP(OP(OCC1OC(N2C=NC3C(=NC=NC2=3)N)C(O)C1OP(=O)(O)O)(O)=O)(O)=O)(C)C)O)=O)=O)=O)O

Computed Properties

• Exact Mass: 859.16000
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 23
• Rotatable Bond Count: 22
• Monoisotopic Mass: 860.16799312g/mol
• Heavy Atom Count: 55
• Complexity: 1450
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 409Ų

Experimental Properties

• LogP: 0.23680
• PSA: 441.42000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl thioesters Acyl CoAs
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Acyl CoAs